Cas no 1805950-15-5 (Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805950-15-5
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863956
• Update Time: 2025-06-08

Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-10(16)8-6(9(13)14)7(12)5(3-11)4-15-8/h4,9H,2-3H2,1H3
• InChI Key： KUHDGWIPRIXBDI-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CN=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805950-15-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805950-15-5) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its complex aromatic structure, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of multiple reactive sites, including bromo and difluoromethyl substituents, makes it a valuable building block for synthetic chemists.

The< strong>pyridine core of this compound is a well-documented scaffold in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates. The specific substitution pattern, particularly the< strong>4-bromo and< strong>5-(bromomethyl) groups, provides unique opportunities for further functionalization. These bromine atoms are particularly useful for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The< strong>3-(difluoromethyl) moiety is another critical feature of this compound. Difluoromethyl groups are increasingly recognized for their ability to improve pharmacokinetic properties, such as bioavailability and metabolic stability. Recent studies have highlighted the role of difluoromethylation in enhancing the binding affinity of small molecules to biological targets. This has led to a surge in interest for intermediates like Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate in the design of next-generation drugs.

In the context of contemporary pharmaceutical research, this compound has been explored in the development of inhibitors targeting various disease pathways. For instance, its structural framework has been utilized in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromomethyl group allows for easy introduction of amine or thiol functionalities, enabling the creation of potent binding molecules. This adaptability has made it a preferred choice for medicinal chemists working on hit-to-lead optimization.

The< strong>difluoromethyl group also plays a significant role in modulating drug properties. Studies have demonstrated that introducing difluoromethylation at specific positions can lead to improved pharmacological profiles, including increased lipophilicity and resistance to enzymatic degradation. This has been particularly relevant in the development of antiviral and anticancer agents, where such modifications can significantly enhance therapeutic efficacy.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate. Transition-metal-catalyzed reactions have enabled efficient functionalization at multiple sites within the molecule, allowing for rapid diversification of the chemical library. These techniques have been instrumental in accelerating drug discovery programs and bringing novel therapeutics to market more quickly.

The demand for high-quality intermediates like Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate continues to grow as pharmaceutical companies seek innovative solutions to complex biological challenges. Its role as a key building block in synthetic chemistry ensures its continued relevance in drug development pipelines. As research progresses, new applications and derivatives of this compound are likely to emerge, further solidifying its importance in the pharmaceutical industry.

In conclusion, Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805950-15-5) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As our understanding of disease mechanisms and therapeutic targets evolves, compounds like this will continue to play a pivotal role in the discovery and development of life-changing medications.